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Compound of Interest

Compound Name: 1,3-Dichloro-2-nitrobenzene

Cat. No.: B1583056

The proper disposal of 1,3-dichloro-2-nitrobenzene is critical for ensuring laboratory safety
and environmental protection. This compound is a combustible solid that is harmful if
swallowed, inhaled, or absorbed through the skin. It can cause irritation to the skin and eyes,
and absorption may lead to the formation of methemoglobin, resulting in cyanosis.[1][2]
Furthermore, it decomposes upon heating, producing toxic and corrosive fumes such as
nitrogen oxides and hydrogen chloride.[1][3][4] Adherence to the following step-by-step
procedures is essential for the safe handling and disposal of this chemical.

Immediate Safety and Spill Response

In the event of a spill, immediate and correct action is necessary to prevent exposure and
environmental contamination.

Personal Protective Equipment (PPE): Before handling or cleaning up 1,3-dichloro-2-
nitrobenzene, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[1]

Respiratory Protection: A particulate filter respirator adapted to the airborne concentration of
the substance.[1][3][5]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]
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Spill Cleanup Procedure:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[6]

« Eliminate Ignition Sources: As the substance is combustible and can form explosive dust
mixtures, remove all open flames and sources of ignition.[3][5][7]

e Prevent Dust Dispersion: Moisten the spilled solid with water or ethanol to prevent it from
becoming airborne.[1][7]

o Contain the Spill: Carefully sweep the dampened material into a designated, covered
container for hazardous waste.[1][3][5]

o Decontaminate the Area: Wash the contaminated surface with ethanol, followed by a
thorough wash with soap and water.[7]

o Dispose of Cleanup Materials: All contaminated materials, including absorbent paper and
disposable PPE, must be sealed in a vapor-tight plastic bag and disposed of as hazardous
waste.[7]

Waste Accumulation and Storage

Proper storage of 1,3-dichloro-2-nitrobenzene waste is crucial to prevent accidental release
and reactions.

o Containers: Use only approved, properly labeled hazardous waste containers. Ensure
containers are kept tightly closed.[1][6] Do not mix with other waste.[2]

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1,3-Dichloro-2-nitrobenzene."

o Storage Location: Store waste containers in a cool, dry, and well-ventilated area designated
for hazardous waste.[1][6] The storage area should be separate from strong oxidants and
strong bases.[1][3][4]

Disposal Protocol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pim-resources.coleparmer.com/sds/36342.pdf
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://www.inchem.org/documents/icsc/icsc/eics0251.htm
https://cameochemicals.noaa.gov/chemical/20158
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://cameochemicals.noaa.gov/chemical/20158
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://www.inchem.org/documents/icsc/icsc/eics0251.htm
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://www.benchchem.com/product/b1583056?utm_src=pdf-body
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://pim-resources.coleparmer.com/sds/36342.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d68800
https://www.benchchem.com/product/b1583056?utm_src=pdf-body
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://pim-resources.coleparmer.com/sds/36342.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
http://med.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0253.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The disposal of 1,3-dichloro-2-nitrobenzene is regulated and must be handled by licensed
professionals.

» Classification: While specific waste codes may vary by jurisdiction, chlorinated nitroaromatic
compounds often fall under federal regulations such as the Resource Conservation and
Recovery Act (RCRA) in the United States. Generators of hazardous waste must determine
if their waste is classified as hazardous under regulations like 40 CFR Part 261.[6][8]

e Engage a Licensed Disposal Facility: Contact your institution's Environmental Health and
Safety (EHS) office to arrange for the pickup and disposal of the waste by a licensed
hazardous waste disposal company.[2]

e Documentation: Ensure all required documentation, such as a hazardous waste manifest, is
completed accurately to track the waste from generation to its final disposal.[9]

* Regulatory Compliance: Waste generators are responsible for ensuring that disposal is in full
compliance with all local, state, and national regulations.[2][6]

Hazard and Property Data

The following table summarizes key data for 1,3-dichloro-2-nitrobenzene, underscoring the
need for careful handling and disposal.
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Property

Value

Physical State

Crystalline solid[1][3]

Molecular Formula

CeH3Cl2NO2[2]

Molecular Weight 192.00 g/mol [2]
Melting Point 72.5°C[1][3]
Boiling Point 130°C at 1.1 kPa[1][3]

Relative Density

1.6 (water = 1)[1][3]

Hazards

Harmful if swallowed, inhaled, or in contact with

skin; Causes serious eye irritation.[2]

Chemical Incompatibilities

Reacts with strong oxidants and strong bases.

[1]3]

Decomposition Products

Decomposes on heating to produce toxic fumes,

including nitrogen oxides and hydrogen chloride.

[11(31[4]

Occupational Exposure Limits

TLV and MAK not established.[1][4]

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 1,3-dichloro-2-

nitrobenzene.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d68800
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d68800
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d68800
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
https://www.inchem.org/documents/icsc/icsc/eics0253.htm
http://med.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0253.html
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/601887.htm
http://med.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0253.html
https://www.benchchem.com/product/b1583056?utm_src=pdf-body
https://www.benchchem.com/product/b1583056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Handling

Assess Risks &
Don Appropriate PPE
AN

HandlingN—landling

Chemical Use in
Laboratory Procedures

yéste Generation\

Gccidental SpiID

& Contaminated ltems

[Collect Waste Chemlca]

Procedure

szecute Spill Cleanup]

Contﬁn\r‘nent

& S’g(egatlon

Package in a Labeled,
Sealed Hazardous
Waste Container

Store Securely

Interim Storage
Y
nitiate Disposal
Final Disposal

J

i:inalize Transfer

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Dichloro-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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